Cas no 828923-47-3 (1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, bromide)

• Product Name: 1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, bromide
• CAS No: 828923-47-3
• MF: C₁₃H₂₀BrNO
• MW: 286.208003044128
• CID: 680720
• PubChem ID: 71416766
• Update Time: 2025-04-19

1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, bromide Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, bromide
• (2,2-diethyl-1,3-dihydroisoindol-2-ium-4-yl)methanol,bromide
• DTXSID70836131
• 828923-47-3
• 2,2-Diethyl-4-(hydroxymethyl)-2,3-dihydro-1H-isoindol-2-ium bromide

• Inchi： 1S/C13H20NO.BrH/c1-3-14(4-2)8-11-6-5-7-12(10-15)13(11)9-14;/h5-7,15H,3-4,8-10H2,1-2H3;1H/q+1;/p-1
• InChI Key： MOTMKXHFPNKCSS-UHFFFAOYSA-M
• SMILES： [Br-].OCC1=CC=CC2=C1C[N+](CC)(CC)C2

Computed Properties

• Exact Mass: 285.07283g/mol
• Monoisotopic Mass: 285.07283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų